Aluminum Magnide
Description
Aluminum Magnide (Al-Mg intermetallic compounds) represents a class of materials formed by the combination of aluminum and magnesium in specific stoichiometric ratios. These compounds are characterized by their unique crystallographic structures, which arise from the ordered arrangement of Al and Mg atoms. The most common stoichiometries include Al3Mg2 and Al12Mg17, though others may exist depending on synthesis conditions . These materials exhibit a balance of lightweight properties (due to the low density of both elements) and enhanced mechanical strength, making them attractive for aerospace and automotive applications.
Properties
CAS No. |
12003-69-9 |
|---|---|
Molecular Formula |
C12H22O11 |
Synonyms |
Aluminum Magnide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Aluminum Magnide vs. Aluminum-Magnesium Alloys (e.g., Al-Mg-Ca)
Al-Mg-Ca alloys, such as D16ChATW, are ternary systems where calcium is added to improve mechanical properties and corrosion resistance. Unlike intermetallic this compound, these alloys are solid solutions with disordered atomic arrangements. Key differences include:
| Property | This compound (Al3Mg2) | Al-Mg-Ca Alloy (D16ChATW) |
|---|---|---|
| Density (g/cm³) | ~2.4 | ~2.7 |
| Tensile Strength (MPa) | 300–400 | 420–480 |
| Corrosion Resistance | Moderate | High (due to Ca addition) |
| Phase Stability | Limited above 200°C | Stable up to 300°C |
Al-Mg-Ca alloys outperform this compound in structural applications requiring higher tensile strength and thermal stability .
This compound vs. Magnesium Silicide (Mg2Si)
Magnesium silicide is another lightweight intermetallic compound but with silicon instead of aluminum. Its properties differ significantly:
| Property | This compound (Al3Mg2) | Magnesium Silicide (Mg2Si) |
|---|---|---|
| Melting Point (°C) | ~450 | 1,085 |
| Electrical Conductivity | Moderate | Semiconducting |
| Applications | Structural components | Thermoelectric materials |
Mg2Si is favored in thermoelectric devices due to its high melting point and semiconducting behavior, whereas this compound is unsuitable for high-temperature environments .
This compound vs. Aluminum/Magnesium Hydroxide Mixtures
Key contrasts:
| Property | This compound | Al(OH)3/Mg(OH)2 Mixture |
|---|---|---|
| Reactivity | Oxidizes in air | Chemically inert |
| Primary Use | Structural materials | Antacids, flame retardants |
| Thermal Decomposition | Phase separation at 200°C | Releases H2O at 300°C |
The hydroxides excel in biomedical and fire-retardant applications, whereas this compound is strictly materials science-oriented .
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